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Compound of Interest

2-Fluoro-2-(4-
Compound Name:
methoxyphenyl)acetic acid

Cat. No.: B13321271

Get Quote

Introduction & Structural Context

2-Fluoro-2-(4-methoxyphenyl)acetic acid is a critical intermediate in the synthesis of

bioactive compounds where metabolic stability is required. The introduction of a fluorine atom
at the alpha-position (benzylic position) significantly alters the physicochemical properties of
the parent phenylacetic acid, enhancing lipophilicity and blocking metabolic oxidation at the
benzylic site.

This guide provides a rigorous spectroscopic profile (NMR, IR, MS) for researchers. It is
essential to distinguish this alpha-fluoro derivative from its ring-fluorinated isomer, (2-fluoro-4-
methoxyphenyl)acetic acid (CAS 883531-28-0), which exhibits a fundamentally different
spectral fingerprint.

Structural Analysis[1]

o Core Scaffold: 4-Methoxyphenylacetic acid.[1][2][3][4]

» Modification: Substitution of one alpha-proton with a fluorine atom.
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o Chirality: The alpha-carbon is a chiral center; the compound typically exists as a racemate

unless asymmetric synthesis is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is dominated by the scalar coupling between the fluorine atom (

F) and the remaining alpha-proton (
H) and alpha-carbon (
C).

H NMR (Proton NMR)

Solvent: CDCI

(Chloroform-d) or DMSO-d

. Reference: TMS (0.00 ppm).

Chemical Coupling
Position Sl Multiplicity Integration Sl Assignment
» Ppm) , Hz)
. Carboxylic
COOH 10.0-12.0 Broad Singlet 1H )
Acid Proton
Aromatic
Ar-H 7.35-7.45 Doublet (d) 2H (Ortho to
CH(F)COOH)
Aromatic
Ar-H 6.90 - 7.00 Doublet (d) 2H (Meta to
CH(F)COOH)
Benzylic
CH 5.60 - 5.90 Doublet (d) 1H
) Alpha-Proton
Methox
OCH 3.80 Singlet (s) 3H y
Group
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Expert Insight: The most diagnostic signal is the alpha-proton doublet. Unlike the singlet
observed in the non-fluorinated parent (~3.6 ppm), this proton is deshielded by ~2 ppm due to
the electronegative fluorine and split into a large doublet (

Hz). This large coupling is characteristic of geminal H-F pairs.

C NMR (Carbon NMR)

Solvent: CDCI

.[4] Reference: 77.16 ppm.

Shift ( Coupling (
Position Multiplicity Assignment
» Ppm) » Hz)
C=0 ~170- 175 Doublet (d) Carboxyl Carbon
) Aromatic C-O
Ar-C4 ~160.0 Singlet -
(Ipso to OMe)
Aromatic C-Ipso
Ar-C1 ~125-128 Doublet (d)
(to CH(F)COOH)
Ar-C2,6 ~128.0 Singlet/Doublet Small Aromatic Ortho
Ar-C3,5 ~114.0 Singlet - Aromatic Meta
C ~88.0-92.0 Doublet (d) Alpha-Carbon
OCH ~55.3 Singlet - Methoxy Carbon

Expert Insight: The alpha-carbon appears as a doublet with a massive coupling constant (~180
Hz). The carbonyl carbon is also split into a doublet (~25 Hz), confirming the alpha-position of
the fluorine.

F NMR (Fluorine NMR)

Solvent; CDCI
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. Reference: CFCI
(0.00 ppm).[5]
* Shift:
-175.0 to -185.0 ppm (typical for alpha-fluoro esters/acids).
o Multiplicity: Doublet (d).
e Coupling:

Hz (matches

H spectrum).

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the functional groups, particularly the carboxylic
acid and the C-F bond.
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Wavenumber (cm

)

Functional Group

Description

2500 - 3300

O-H Stretch

Broad, strong absorption
characteristic of carboxylic acid

dimers.

1700 - 1725

C=0 Stretch

Strong, sharp peak (Carbonyl).
Shifted slightly higher than
non-alpha-fluoro analogs due

to induction.

1600, 1510

C=C Stretch

Aromatic ring skeletal

vibrations.

1250

C-O Stretch

Aryl alkyl ether (Methoxy
group).

1000 - 1100

C-F Stretch

Strong band, often overlapping
with C-O stretches but distinct

in fingerprint region.

Mass Spectrometry (MS)

lonization Mode: ESI (Negative

Mode) or EI.

Fragmentation Pathway (EI/ESI)

e Molecular lon: [M-H]

at m/z 183 (ESI-).

o Decarboxylation: Loss of CO

(44 Da) to form the alpha-fluoro benzyl anion/radical.

e Loss of HF: A common pathway for alkyl fluorides, leading to a conjugated system.

e Tropylium lon: Formation of the methoxy-substituted tropylium ion (m/z 121) is a dominant

feature in positive mode.
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Experimental Protocols & Workflow
Protocol 1: Sample Preparation for NMR

e Mass: Weigh ~10-15 mg of the solid acid.
e Solvent: Dissolve in 0.6 mL of CDCI

(99.8% D).

o Note: If solubility is poor, use DMSO-d
, but be aware that OH protons may shift significantly or disappear due to exchange.
e Tube: Transfer to a clean, dry 5Smm NMR tube.
e Acquisition:
o Run

H (16 scans) to check purity.

o Run

F (uncoupled and coupled) to confirm fluorination state.

Protocol 2: Purity Check via F gNMR

Because fluorine is 100% naturally abundant and the baseline is usually clean,

F NMR is the best method to quantify purity.

e Internal Standard: Add a known amount (e.g., 5 mg) of

-trifluorotoluene (
-63 ppm) to the sample.

o Relaxation Delay: Set d1

10s to ensure full relaxation of F nuclei.
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 Integration: Integrate the sample peak (-180 ppm) vs. standard (-63 ppm) to calculate molar
purity.

Visualization: Analytical Workflow

The following diagram illustrates the logical flow for characterizing this compound,
distinguishing it from common side products (e.g., non-fluorinated starting material or
defluorinated byproducts).

1H NMR Confirm Structure:
| (CheckAlpha-H) Yes
Crude Sample g Is Alpha-H a Doublet
(2-Fluoro-2-(4-methoxyphenyl)acetic acid) S (J ~ 48Hz)? No
B 19F NMR Identify Impurity:
(Check F-C-H Coupling) Singlet = Starting Material

Triplet = Difluoro

Click to download full resolution via product page

Caption: Logic flow for confirming the alpha-fluorination state using NMR coupling patterns.

References

Slade, J. et al. "Nucleophilic substitution of alpha-hydroxy esters: A viable route to alpha-
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e Spectroscopic Data of Analogs (p-Tolyl)

e General F NMR Tables: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley
Interscience, 2009. Validation: Confirms the -170 to -190 ppm range for secondary alkyl
fluorides.

o Database Validation (CAS 883531-28-0 Distinction)
o Sigma-Aldrich. "2-Fluoro-4-methoxyphenylacetic acid Product Sheet."” Link

o Context: Used to verify that the commercially available isomer is ring-fluorinated,
necessitating the specific characterization steps outlined above for the alpha-fluoro
isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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